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Compound of Interest

Compound Name: 6-Undecanol

Cat. No.: B1345097 Get Quote

Authored for Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 6-Undecanol, a secondary fatty alcohol

with growing interest in various scientific and industrial fields. This document consolidates

essential information regarding its chemical identity, physicochemical properties, synthesis, and

applications, presented in a clear and accessible format for technical audiences.

Chemical Identity and Synonyms
6-Undecanol is chemically identified as a secondary alcohol where the hydroxyl group is

attached to the sixth carbon of an undecane chain.

CAS Number: 23708-56-7[1][2][3]

Molecular Formula: C₁₁H₂₄O[1][2]

Molecular Weight: 172.31 g/mol [1][4][5]

IUPAC Name: Undecan-6-ol[2][4]

Synonyms: Undecanol-6, Diamyl carbinol, Di-n-amyl carbinol, Di-n-pentyl carbinol[2][4][5]

Physicochemical Properties
The physical and chemical characteristics of 6-Undecanol are summarized in the table below,

providing a quick reference for experimental planning and execution.
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Property Value Unit Source

Melting Point 24 - 26 °C [3][5]

Boiling Point 227 - 229 °C [3]

117 - 118 °C at 16 mmHg[5]

Density 0.83 g/cm³ [5]

Flash Point 94 °C (est.)[3]

Vapor Pressure 0.013 mmHg at 25 °C (est.)[3]

Water Solubility 49.73 mg/L at 25 °C (est.)[3]

logP (o/w) 4.249 (est.)[3]

Refractive Index 1.4374 [5]

Experimental Protocols
Synthesis of 6-Undecanol from Undecan-6-one
A common laboratory-scale synthesis of 6-Undecanol involves the reduction of undecan-6-

one. The following protocol is a detailed methodology for this conversion.[1]

Materials:

Undecan-6-one (15 g, 1 eq.)

Methanol (MeOH, 25 ml)

Tetrahydrofuran (THF, 150 ml)

Sodium borohydride (4.9 g, 1.5 eq.)

Saturated Ammonium Chloride (NH₄Cl) solution (100 ml)

Ethyl acetate (EtOAc)

Water
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Anhydrous Magnesium Sulfate (or similar drying agent)

Procedure:

Dissolve 15 g of undecan-6-one in a mixture of 25 ml of methanol and 150 ml of THF in a

suitable reaction flask.

Cool the solution to 0°C using an ice bath.

Slowly add 4.9 g of sodium borohydride to the cooled solution.

Remove the ice bath and stir the resulting solution at room temperature for 2 hours.

Monitor the reaction progress using Thin Layer Chromatography (TLC) with a mobile phase

of 10% EtOAc in hexane (Rf: 0.5).

Upon completion, quench the reaction by carefully adding 100 ml of saturated NH₄Cl

solution.

Remove the organic solvents (THF and MeOH) under reduced pressure.

Partition the resulting crude product between 150 ml of EtOAc and 150 ml of water.

Separate the organic layer. Wash the aqueous layer three times with 100 ml of EtOAc each.

Combine all organic layers and dry over an anhydrous drying agent.

Concentrate the combined organic layers under reduced pressure to yield the final product.

Expected Yield: Approximately 14.0 g (93%) of 6-Undecanol as a white solid.[1]
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Workflow for the Synthesis of 6-Undecanol

Reaction Setup
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Quench with NH4Cl

Remove Solvents

Partition with EtOAc/Water
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Concentrate under Vacuum
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Synthesis Workflow of 6-Undecanol
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Applications and Biological Activity
6-Undecanol has a range of applications stemming from its chemical nature as a long-chain

fatty alcohol.

Industrial Applications:

Flavor and Fragrance: It is used as a flavoring ingredient in foods.[6]

Chemical Intermediate: It serves as a precursor in the synthesis of other chemicals, including

surfactants, plasticizers, and lubricants.

Cosmetics and Pharmaceuticals: Due to its properties, it finds use in the formulation of

cosmetics and as a component in pharmaceutical preparations.

Biological Activity:

Antibacterial Properties: While research is ongoing, some studies have indicated that fatty

alcohols, including undecanols, possess antibacterial activity. For instance, 1-undecanol has

shown bactericidal and membrane-damaging activity against Staphylococcus aureus.
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Industrial Applications of 6-Undecanol
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Safety Information
According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, 6-Undecanol is classified as a flammable solid.[4] Appropriate safety precautions

should be taken when handling this compound, including working in a well-ventilated area and

avoiding sources of ignition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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